Cas no 2171347-73-0 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic acid
• CAS No: 2171347-73-0
• MF: C₂₃H₂₃F₃N₂O₅
• MW: 464.434336900711
• CID: 5858507
• PubChem ID: 165565149
• Update Time: 2025-07-19

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic acid
• EN300-1569471
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-(trifluoromethyl)propanoic acid
• 2171347-73-0

• Inchi： 1S/C23H23F3N2O5/c1-2-19(20(29)27-11-18(21(30)31)23(24,25)26)28-22(32)33-12-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17-19H,2,11-12H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t18?,19-/m0/s1
• InChI Key： POSGPKRHHTZKBR-GGYWPGCISA-N
• SMILES： FC(C(C(=O)O)CNC([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 464.15590632g/mol
• Monoisotopic Mass: 464.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic acid

Introduction to 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic Acid (CAS No. 2171347-73-0)

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic acid, identified by its CAS number 2171347-73-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the context of targeted therapies and biomolecular interactions.

The molecular structure of this compound features a complex arrangement of functional groups, including an amine moiety, a fluorenylmethoxycarbonyl group, and a trifluoromethyl substituent. These structural elements contribute to its unique chemical and biological properties, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The presence of the fluorenylmethoxycarbonyl group in 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic acid suggests potential applications in peptide synthesis and protease inhibition, areas where such modifications are known to enhance stability and bioavailability.

The trifluoromethyl group is another key feature of this compound, as it is frequently employed in pharmaceuticals to improve metabolic stability and binding affinity. This group can influence the electronic properties of the molecule, leading to enhanced interactions with biological targets. Such modifications are particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in disease pathways.

Current research in the field of drug discovery increasingly emphasizes the importance of chirality in biological activity. The stereochemical configuration at the second carbon atom, denoted as (2S), is a critical aspect of this compound's identity. Chiral drugs often exhibit different pharmacological profiles depending on their enantiomeric form, making the precise control of stereochemistry essential for therapeutic efficacy.

The pharmacological potential of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic acid has not yet been fully explored, but preliminary studies suggest that it may have applications in the treatment of various diseases. For instance, its structural features could make it a useful tool for investigating interactions with receptors or enzymes involved in inflammatory responses, cancer progression, or neurological disorders.

In addition to its potential therapeutic applications, this compound may also serve as a valuable intermediate in synthetic chemistry. The combination of functional groups present in its structure provides numerous opportunities for further derivatization, allowing chemists to explore new molecular architectures with tailored properties.

The synthesis of such complex molecules often presents significant challenges due to the need for precise functionalization and stereocontrol. Advances in synthetic methodologies have enabled the preparation of increasingly intricate organic compounds, but optimizing reaction conditions remains a critical aspect of drug development. The synthesis of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic acid would likely require multi-step strategies involving protection-deprotection techniques and careful selection of catalysts.

The use of computational chemistry techniques has also become indispensable in modern drug discovery. Molecular modeling and simulation can provide insights into the interactions between this compound and biological targets, helping researchers predict its pharmacological activity and optimize its design. Such computational approaches are particularly useful for evaluating the impact of structural modifications on binding affinity and selectivity.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic acid (CAS No. 2171347-73-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications make it an interesting subject for future studies aimed at developing novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.